![molecular formula C22H21F6NO B300024 1-[3,5-Bis(trifluoromethyl)benzoyl]-2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinoline](/img/structure/B300024.png)
1-[3,5-Bis(trifluoromethyl)benzoyl]-2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinoline
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Overview
Description
1-[3,5-Bis(trifluoromethyl)benzoyl]-2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinoline, commonly known as BTTQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. BTTQ belongs to the family of quinoline derivatives and has been studied extensively for its unique properties.
Mechanism of Action
The mechanism of action of BTTQ is not fully understood, but it is believed to involve the formation of a complex with the target molecule. The complex formation leads to a change in the fluorescence properties of BTTQ, which can be used to monitor the interaction between BTTQ and the target molecule.
Biochemical and Physiological Effects:
BTTQ has been found to exhibit low toxicity and has shown no significant adverse effects on biological systems. It has been used as a fluorescent probe in live-cell imaging studies and has shown excellent cell permeability. BTTQ has also been used in the detection of reactive oxygen species in biological samples.
Advantages and Limitations for Lab Experiments
BTTQ has several advantages over other fluorescent probes, including its excellent fluorescent properties, low toxicity, and cell permeability. However, BTTQ has some limitations, including its complex synthesis process and limited availability. The cost of BTTQ is also relatively high, which may limit its use in some research fields.
Future Directions
There are several future directions for the use of BTTQ in scientific research. One potential application is in the development of new fluorescent probes for the detection of metal ions and other target molecules. BTTQ could also be used in the development of new imaging techniques for the detection of biological molecules in living cells. Further research is needed to fully understand the mechanism of action of BTTQ and to explore its potential applications in various research fields.
Conclusion:
In conclusion, 1-[3,5-Bis(trifluoromethyl)benzoyl]-2,2,4,6-tetramethyl-1,2,3,4-tetrahydroquinoline is a valuable tool in scientific research due to its unique properties. Its potential applications in various research fields make it an exciting area of study. Further research is needed to fully understand its mechanism of action and to explore its potential applications in the future.
Synthesis Methods
BTTQ can be synthesized through a multi-step process that involves the reaction of 2,4,6-trimethylbenzoyl chloride with 3,5-bis(trifluoromethyl)aniline in the presence of a base. The resulting intermediate is then subjected to a series of reactions that lead to the formation of BTTQ. The synthesis of BTTQ is a complex process and requires careful handling of the reagents.
Scientific Research Applications
BTTQ has been extensively studied for its potential applications in various research fields. It has been found to exhibit excellent fluorescent properties, making it a valuable tool in the field of fluorescence microscopy. BTTQ has also been used as a probe for the detection of metal ions and has shown promising results in the detection of zinc ions in biological samples.
Properties
Molecular Formula |
C22H21F6NO |
---|---|
Molecular Weight |
429.4 g/mol |
IUPAC Name |
[3,5-bis(trifluoromethyl)phenyl]-(2,2,4,6-tetramethyl-3,4-dihydroquinolin-1-yl)methanone |
InChI |
InChI=1S/C22H21F6NO/c1-12-5-6-18-17(7-12)13(2)11-20(3,4)29(18)19(30)14-8-15(21(23,24)25)10-16(9-14)22(26,27)28/h5-10,13H,11H2,1-4H3 |
InChI Key |
WDGFANRLWRCQDM-UHFFFAOYSA-N |
SMILES |
CC1CC(N(C2=C1C=C(C=C2)C)C(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)(C)C |
Canonical SMILES |
CC1CC(N(C2=C1C=C(C=C2)C)C(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)(C)C |
Origin of Product |
United States |
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